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Compound of Interest

Compound Name: 2-Phthalimidehydroxy-acetic acid

Cat. No.: B1313514

Essential Safety and Handling Guide for 2-
Phthalimidehydroxy-acetic acid

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Phthalimidehydroxy-acetic acid was not
located. The following guidance is based on established safety protocols for structurally similar
compounds, including carboxylic acids and phthalimide derivatives, as well as general
laboratory best practices. This compound should be handled with caution as a potentially
hazardous substance.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Phthalimidehydroxy-acetic
acid. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties

Below is a summary of the known quantitative data for 2-Phthalimidehydroxy-acetic acid.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1313514?utm_src=pdf-interest
https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Chemical Formula

C10H7NOs[1]

Molecular Weight

221.17 g/mol [1]

CAS Number

134724-87-1[1]

Physical Form

White solid[1]

Soluble in Methanol (MeOH),

Solubility Dimethylformamide (DMF), and Dimethyl
sulfoxide (DMSO)[1]
Storage 0-10 °C[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion when handling 2-Phthalimidehydroxy-acetic acid.
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Protection Type

Specific Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Essential for protecting eyes
and face from splashes.
Standard safety glasses do not

offer sufficient protection.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

Inspect gloves for any signs of
degradation or perforation
before each use. Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.

Body Protection

A fully fastened laboratory coat

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

To minimize the inhalation of
any potential dust or aerosols,
all handling of the solid
compound should be
performed within a certified

chemical fume hood.[2]

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure

Preparation

o Designate a Workspace: Prepare a designated workspace within a chemical fume hood.

Ensure the area is clean, uncluttered, and free of incompatible materials.

o Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.
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o Gather Materials: Have all necessary equipment and reagents for the procedure readily
available to minimize movement and potential for accidents.

Handling

o Transferring the Compound: When transferring the solid compound, do so carefully to avoid
generating dust. Use appropriate tools such as a spatula or powder funnel.

o Container Management: Keep the container tightly sealed when not in use to prevent
contamination and potential release of any vapors.

» Avoid Contact: At all times, avoid direct contact with skin, eyes, and clothing.

Cleanup

» Decontamination: After handling, decontaminate all work surfaces with an appropriate
cleaning agent.

» PPE Removal: Carefully remove and dispose of contaminated PPE in the designated waste
stream.

e Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental safety and regulatory
compliance.

o Waste Segregation: Do not mix 2-Phthalimidehydroxy-acetic acid waste with other waste
streams. It should be collected in a dedicated, properly labeled, and sealed container.

e Labeling: The waste container must be clearly labeled with the full chemical name and any
relevant hazard information.

» Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program, following all local, state, and federal regulations. For specific
guidance, consult with your institution's Environmental Health and Safety (EHS) department.
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Caption: Workflow for safely handling 2-Phthalimidehydroxy-acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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